Cas no 13767-12-9 (Phosphoric acid,calcium salt (3:4))

• Product name: Phosphoric acid,calcium salt (3:4)
• CAS No: 13767-12-9
• MF: Ca₄HO₁₂P₃
• MW: 446.234019994736
• MDL: MFCD09970721
• CID: 119904
• PubChem ID: 123896

Phosphoric acid,calcium salt (3:4) Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,calcium salt (3:4)
• Octacalcium phosphate
• tetracalcium,hydrogen phosphate,diphosphate
• calcium hydrogen phosphate phosphate (4:1:2)
• OCP
• Phosphoric acid, calcium salt (3:4)
• Q7076684
• Octacalcium dihydrogen phosphate
• DTXSID50160264
• 13767-12-9
• tetracalcium;hydrogen phosphate;diphosphate
• Im
• Bio-medical grade, inverted exclamation markY98.0%, pound(1/4)70
• DTXCID8082755
• octa-calcium phosphate
• YIGWVOWKHUSYER-UHFFFAOYSA-F

• MDL： MFCD09970721
• Inchi： InChI=1S/4Ca.3H3O4P/c;;;;3*1-5(2,3)4/h;;;;3*(H3,1,2,3,4)/q4*+2;;;/p-8
• InChI Key： YIGWVOWKHUSYER-UHFFFAOYSA-F
• SMILES： [Ca+2].[Ca+2].[Ca+2].[Ca+2].OP([O-])(=O)[O-].O=P([O-])([O-])[O-].O=P([O-])([O-])[O-]

Computed Properties

• Exact Mass: 445.7184499g/mol
• Monoisotopic Mass: 445.7184499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 83.4
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 256Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal oxoanionic compounds Alkaline earth metal phosphates
• Material Chemicals Electrical Materials Biosensor Materials
• Other Chemical Reagents

Additional information on Phosphoric acid,calcium salt (3:4)

Phosphoric Acid, Calcium Salt (3:4) (CAS No. 13767-12-9): A Comprehensive Guide to Its Properties and Applications

Phosphoric acid, calcium salt (3:4), also known as calcium phosphate tribasic or tricalcium phosphate (TCP), is a widely used inorganic compound with the CAS No. 13767-12-9. This compound is a key ingredient in various industries, including food, pharmaceuticals, and agriculture, due to its unique chemical properties and versatility. In this article, we will explore its molecular structure, applications, and relevance to current trends such as sustainable agriculture, nutrient fortification, and biocompatible materials.

The chemical formula of phosphoric acid, calcium salt (3:4) is Ca₃(PO₄)₂, indicating a 3:2 ratio of calcium to phosphate ions. This stoichiometry contributes to its stability and functionality in diverse applications. One of the most searched questions about this compound is: "Is tricalcium phosphate safe for human consumption?" The answer is yes—it is generally recognized as safe (GRAS) by regulatory agencies like the FDA and EFSA when used as a food additive (E341(iii)). It serves as an anti-caking agent, calcium supplement, and pH regulator in processed foods.

In the pharmaceutical industry, CAS No. 13767-12-9 is valued for its role in drug delivery systems and bone graft substitutes. Its biocompatibility and osteoconductive properties make it ideal for dental implants and orthopedic applications. Recent studies have also explored its potential in 3D-printed biomedical scaffolds, aligning with the growing interest in personalized medicine and tissue engineering.

Agriculture is another sector where phosphoric acid, calcium salt (3:4) shines. As a slow-release fertilizer, it provides essential phosphorus and calcium to crops, addressing the global demand for sustainable farming practices. Farmers frequently search for "best calcium phosphate fertilizers for soil health," and TCP is often recommended due to its low solubility and long-term nutrient availability.

Environmental concerns have also put tricalcium phosphate in the spotlight. Researchers are investigating its use in heavy metal remediation, as it can immobilize contaminants like lead and cadmium in polluted soils. This aligns with the rising popularity of green chemistry solutions and circular economy principles.

In conclusion, phosphoric acid, calcium salt (3:4) (CAS No. 13767-12-9) is a multifaceted compound with applications spanning nutrition, medicine, and environmental science. Its adaptability to modern challenges—such as food security, biomedical innovation, and eco-friendly agriculture—ensures its continued relevance in scientific and industrial discourse.